[(8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate
[(8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
130369-86-7
VCID:
VC0163020
InChI:
InChI=1S/C30H46O3/c1-4-5-6-7-8-20-17-21(18-20)28(32)33-27-12-11-25-24-10-9-22-19-23(31)13-15-29(22,2)26(24)14-16-30(25,27)3/h19-21,24-27H,4-18H2,1-3H3/t20?,21?,24-,25-,26-,27-,29-,30-/m0/s1
SMILES:
CCCCCCC1CC(C1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C
Molecular Formula:
C30H46O3
Molecular Weight:
454.7 g/mol
[(8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate
CAS No.: 130369-86-7
Main Products
VCID: VC0163020
Molecular Formula: C30H46O3
Molecular Weight: 454.7 g/mol
CAS No. | 130369-86-7 |
---|---|
Product Name | [(8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate |
Molecular Formula | C30H46O3 |
Molecular Weight | 454.7 g/mol |
IUPAC Name | [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate |
Standard InChI | InChI=1S/C30H46O3/c1-4-5-6-7-8-20-17-21(18-20)28(32)33-27-12-11-25-24-10-9-22-19-23(31)13-15-29(22,2)26(24)14-16-30(25,27)3/h19-21,24-27H,4-18H2,1-3H3/t20?,21?,24-,25-,26-,27-,29-,30-/m0/s1 |
Standard InChIKey | POXFJRQAAPDUAC-IRWJKHRASA-N |
Isomeric SMILES | CCCCCCC1CC(C1)C(=O)O[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CCC5=CC(=O)CC[C@]45C)C |
SMILES | CCCCCCC1CC(C1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C |
Canonical SMILES | CCCCCCC1CC(C1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C |
Synonyms | testosterone-3-(n-hexyl)cyclobutane carboxylate testosterone-3-(n-hexyl)cyclobutane carboxylate, (17beta)-isomer THCC |
PubChem Compound | 131201 |
Last Modified | Nov 11 2021 |
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